82452-93-5(Calix8arene),D89405,LS-15511

Calix8arene Properties

Names and Identifiers

- Calix[8]arene
- 49,50,51,52,53,54,55,56-octahydroxycalix[8]-arene
- 49,50,51,52,53,54,55,56-octakis(hydroxy)calix[8]arene
- Octahydroxycalix[8]arene
- para-H-calix[8]arene
- p-H-calix[8]arene
- Calix[8]areneoctol
- LS-15511
- Calix(8)arene
- J-700386
- ethyl-5-nitro-1h-indole-carboxylate
- DTXSID40369269
- AKOS015916149
- D89405
- 82452-93-5
- CS-0368208
- W-203872
- MFCD00143914
- FT-0623425
- Calix[8]arene, technical, >=90% (CH)
- SCHEMBL12168748
- nonacyclo[43.3.1.13,7.19,13.115,19.121,25.127,31.133,37.139,43]hexapentaconta-1(49),3(56),4,6,9(55),10,12,15(54),16,18,21(53),22,24,27,29,31(52),33,35,37(51),39,41,43(50),45,47-tetracosaene-49,50,51,52,53,54,55,56-octol
- NONACYCLO[43.3.1.1(3),?.1?,(1)(3).1(1)?,(1)?.1(2)(1),(2)?.1(2)?,(3)(1).1(3)(3),(3)?.1(3)?,?(3)]HEXAPENTACONTA-1(49),3,5,7(56),9,11,13(55),15,17,19(54),21(53),22,24,27(52),28,30,33(51),34,36,39(50),40,42,45,47-TETRACOSAEN-49,50,51,52,53,54,55,56-OCTOL
- +Expand
- MDL： MFCD00143914
- InChIKey： HDPRHRZFFPXZIL-UHFFFAOYSA-N
- Inchi： 1S/C56H48O8/c57-49-33-9-1-10-34(49)26-36-12-3-14-38(51(36)59)28-40-16-5-18-42(53(40)61)30-44-20-7-22-46(55(44)63)32-48-24-8-23-47(56(48)64)31-45-21-6-19-43(54(45)62)29-41-17-4-15-39(52(41)60)27-37-13-2-11-35(25-33)50(37)58/h1-24,57-64H,25-32H2
- SMILES： OC1C2CC3C(O)=C(CC4C(O)=C(CC5C(O)=C(CC6C(O)=C(CC7C(O)=C(CC8C(O)=C(CC9C(O)=C(CC=1C=CC=2)C=CC=9)C=CC=8)C=CC=7)C=CC=6)C=CC=5)C=CC=4)C=CC=3

Computed Properties

Exact Mass: 848.33500
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 0
Monoisotopic Mass: 848.335
Heavy Atom Count: 64
Complexity: 1040
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 12.5
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 162A^2

Experimental Properties

LogP: 10.37120
PSA: 161.84000
Refractive Index: 1.6000 (estimate)
Water Partition Coefficient: Sparingly soluble in water (5.8E-6 g/L) (25°C).
Boiling Point: 757.04°C (rough estimate)
Melting Point: >450 ºC
Solubility: Insuluble (5.8E-6 g/L) (25 ºC),
Color/Form: Cream or light brown or light yellow powder
Solubility: Not determined
Density: 1.302±0.06 g/cm3 (20 ºC 760 Torr),

Calix8arene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00G2YJ-250mg	CALIX(8)ARENE	82452-93-5	90%;RG	250mg	$40.00	2024-04-21
A2B Chem LLC	AH49531-1g	CALIX(8)ARENE	82452-93-5	90%	1g	$124.00	2024-04-19
Aaron	AR00G36V-250mg	CALIX(8)ARENE	82452-93-5	90%	250mg	$21.00
abcr	AB132213-1 g	Calix[8]arene, 97%; .	82452-93-5	97%	1 g	€81.30	2023-07-20
Ambeed	A205053-25g	1,3,5,7,9,11,13,15(1,3)-Octabenzenacyclohexadecaphan-12,32,52,72,92,112,132,152-octaol	82452-93-5	98%	25g	$759.0	2024-07-24
eNovation Chemicals LLC	Y1256078-5g	CALIX(8)ARENE	82452-93-5	90%	5g	$290	2024-06-06
TRC	C148753-10mg	Calix[8]arene	82452-93-5		10mg	$ 50.00	2022-06-06
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	B21666-1g	Calix[8]arene, 97%	82452-93-5	97%	1g	￥642.00	2023-02-26
BAI LING WEI Technology Co., Ltd.	69066-1G	Calix[8]arene	82452-93-5	technical, ≥90% (CH)	1G	￥ 1077	2022-04-25
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C101184-1g	Calix8arene	82452-93-5	90%	1g	¥456.90	2023-09-04

Calix8arene Synthesis

Synthetic Circuit 1

68971-82-4

82452-93-5

Reaction Conditions

1.1 Reagents: Phenol Solvents: Toluene ; 2 min, heated
1.2 Reagents: Aluminum chloride ; 20 min

Reference

Efficient synthesis of p-sulfonic acid calixarene under ultrasonic irradiation

An, Lin; et al, Huaxue Shiji, 2014, 36(8), 755-757

Synthetic Circuit 2

68971-82-4

82452-93-5

Reaction Conditions

1.1 Reagents: Phenol Catalysts: Aluminum chloride Solvents: Toluene

Reference

Convenient one pot procedure for synthesis of formylated calix[n]arenes

Chawla, H. M.; et al, Synthetic Communications, 2001, 31(17), 2605-2611

Synthetic Circuit 3

82452-93-5

Reaction Conditions

1.1 Reagents: Formamide, N,N-dimethyl-, compd. with iron chloride (FeCl3) (6:1) Solvents: Dimethylformamide ; 1 h, 60 °C

Reference

Structural analysis of calix[n]arene-iron(III) complexes (n = 4, 6, 8) and thermal decomposition of the parent calix[n]arenes

Deligoz, Hasalettin; et al, Journal of Coordination Chemistry, 2007, 60(1), 73-83

Synthetic Circuit 4

98-54-4

50-00-0

82452-93-5

Reaction Conditions

1.1 Solvents: Xylene ; 4 h, 120 °C

Reference

Spectral investigations on 2,3-bis(chloromethyl)-1,4-anthraquinone: solvent effects and host-guest interactions

Umadevi, M.; et al, Journal of Fluorescence, 2006, 16(4), 569-579

Synthetic Circuit 5

98-54-4

50-00-0

82452-93-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide
2.1 Reagents: Phenol Catalysts: Aluminum chloride Solvents: Toluene ; 1 h, rt

Reference

Features of solution behavior of polymer stars with arms of poly-2-alkyl-2-oxazolines copolymers grafted to upper rim of calix[8]arene

Kirila, Tatyana ; et al, Polymers (Basel, 2021, 13(15),

Synthetic Circuit 6

98-54-4

50-00-0

82452-93-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: o-Xylene , Water ; 4 h, reflux
2.1 Reagents: Phenol , Aluminum chloride Solvents: Toluene ; 1 h, rt

Reference

Star Poly(2-alkyl-2-oxazolines) Based on Octa-(chlorosulfonyl)-calix[8]arene

Blokhin, A. N.; et al, Polymer Science, 2018, 60(3), 307-316

Calix8arene Raw materials

Calix8arene Preparation Products

Calix8arene (82452-93-5)

Calix8arene Suppliers

SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.

Audited Supplier

(CAS:82452-93-5)

MR./MRS.:MO HANG QI

Phone:17002132182

Email:3146474380@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:82452-93-5)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:82452-93-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Calix8arene Related Literature

1. Hydrogen induced p-phosphonic acid calix[8]arene controlled growth of Ru, Pt and Pd nanoparticles

Wenzhe Zang,Xianjue Chen,Ramiz A. Boulos,Jeremiah Toster,Colin L. Raston Chem. Commun. 2014 50 15167
2. Structural characterization of inclusion complexes of para-sulphonato-calix[8]arene with 1,2-bis(4-pyridyl)-ethane and 1,3-bis(4-pyridyl)-propane. New ‘double cone’ and ‘up–flat–down’ conformations of para-sulphonato-calix[8]arene

B. Lesniewska,F. Perret,K. Suwinska,A. W. Coleman CrystEngComm 2014 16 4399
3. Synthesis, solid state structures and interfacial properties of new para-phosphonato-O-alkoxy-calix[8]arene derivatives

Florent Perret,Kinga Suwinska,Bernard Bertino Ghera,Hélène Parrot-Lopez,Anthony W. Coleman New J. Chem. 2007 31 893
4. Nitrate uptake by p-phosphonic acid or p-(trimethylammonium)methyl calix[8]arene stablized laminar materials

Paul K. Eggers,Ela Eroglu,Thomas Becker,Xianjue Chen,Kasturi Vimalanathan,Keith A. Stubbs,Steven M. Smith,Colin L. Raston RSC Adv. 2014 4 48348
5. Synthesis, solid state structures and interfacial properties of new para-phosphonato-O-alkoxy-calix[8]arene derivatives

Florent Perret,Kinga Suwinska,Bernard Bertino Ghera,Hélène Parrot-Lopez,Anthony W. Coleman New J. Chem. 2007 31 893
6. Stabilisation of small mono- and bimetallic gold–silver nanoparticles using calix[8]arene derivatives

Priyanka Ray,Marie Clément,Cyril Martini,Ibrahim Abdellah,Patricia Beaunier,José-Luis Rodriguez-Lopez,Vincent Huc,Hynd Remita,Isabelle Lampre New J. Chem. 2018 42 14128
7. Nitrate uptake by p-phosphonic acid calix[8]arene stabilized graphene

Ela Eroglu,Wenzhe Zang,Paul K. Eggers,Xianjue Chen,Ramiz A. Boulos,M. Haniff Wahid,Steven M. Smith,Colin L. Raston Chem. Commun. 2013 49 8172
8. Enhanced catalysis and enantioselective resolution of racemic naproxen methyl ester by lipase encapsulated within iron oxide nanoparticles coated with calix[8]arene valeric acid complexes

Serkan Sayin,Enise Akoz,Mustafa Yilmaz Org. Biomol. Chem. 2014 12 6634
9. Gold(i)–silver(i)-calix[8]arene complexes, precursors of bimetallic alloyed Au–Ag nanoparticles

Marie Clément,Ibrahim Abdellah,Cyril Martini,Frédéric Fossard,Diana Dragoe,Hynd Remita,Vincent Huc,Isabelle Lampre Nanoscale Adv. 2020 2 2768
10. Designer amphiphiles based on para-acyl-calix[8]arenes

Sa?d Jebors,Fabienne Fache,Sylvain Balme,Floriane Devoge,Melany Monachino,Sebastien Cecillon,Anthony W. Coleman Org. Biomol. Chem. 2008 6 319

Cas no 82452-93-5 (Calix8arene)

Calix8arene Properties

Names and Identifiers

Computed Properties

Experimental Properties

Calix8arene Price

Calix8arene Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Calix8arene Raw materials

Calix8arene Preparation Products

Calix8arene Suppliers

Calix8arene Related Literature

Related Categories

82452-93-5 (Calix8arene) Related Products